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Compound of Interest
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Cat. No.: B1173452 Get Quote

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Green 40 (C.I. 62560) is an anthraquinone-based anionic dye known for producing a

vibrant, blue-light green coloration.[1] As a member of the acid dye class, its application is

primarily for dyeing natural protein fibers (e.g., wool, silk), synthetic polyamides (e.g., nylon),

and other materials that possess cationic sites under acidic conditions.[2] The "acid"

designation refers not to the dye itself, but to the acidic dyebath (typically using acetic or citric

acid) required for the dyeing process.[2]

The mechanism of dyeing relies on the formation of electrostatic interactions. In an acidic

solution, the amino groups present in protein and polyamide fibers become protonated,

creating positive charges (-NH3+) on the fiber backbone. The anionic sulfonate groups (-SO3-)

on the Acid Green 40 molecule are then attracted to these cationic sites, forming strong ionic

bonds (salt linkages) that affix the dye to the fiber. This process requires heat to facilitate the

swelling of the fiber structure, allowing for the diffusion and penetration of the dye molecules.

These protocols provide standardized methods for the application of Acid Green 40 in a

research setting for achieving consistent and reproducible dyeing of various natural and

synthetic fibers.
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A summary of the key characteristics of Acid Green 40 is provided below. Researchers should

always consult the specific Safety Data Sheet (SDS) provided by the supplier before handling.

Property Value Reference

C.I. Name Acid Green 40 [1]

CAS Number 12219-87-3 [1]

Chemical Class Anthraquinone [1]

Molecular Formula C₃₈H₂₂Cl₂N₂Na₂O₁₀S₂ [1]

Molecular Weight 847.61 g/mol [1]

Appearance Green-black powder [3]

λmax (in water) Data not available

Health and Safety Considerations: Anthraquinone-based dyes should be handled with care.

Some compounds in this class have been suggested to interact with DNA via intercalation due

to their planar ring structure. Appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat, should be worn at all times. Work should be conducted

in a well-ventilated area or under a fume hood to avoid inhalation of the dye powder.

Experimental Protocols
Fiber Preparation (Pre-treatment)
Prior to dyeing, all fibers must be scoured to remove any oils, sizing, dirt, or other impurities

that could interfere with dye uptake.

Prepare a scouring bath with hot water and a neutral detergent (e.g., 0.5-1.0 g/L).

Introduce the dry fiber material to the bath.

Heat the bath to a simmer (80-90°C) for approximately 1 hour, agitating gently.

Allow the bath to cool, then remove the fibers.

Rinse the fibers thoroughly with warm, then cool, running water until the water runs clear.
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The wet, scoured fibers can be taken directly to the dyeing protocol. For calculating dye

amounts, the weight of the dry fiber (WOF) should be recorded before scouring.

Protocol 1: Immersion Dyeing of Natural Protein Fibers
(Wool, Silk)
This protocol is a general method for achieving level, uniform color on protein-based materials.

Methodology:

Weigh the dry fiber to be dyed to determine the Weight of Fiber (WOF).

Prepare a dyebath in a non-reactive pot (stainless steel or enamel) with enough water to

allow the fiber to move freely (typically a 30:1 to 40:1 liquor ratio).

Weigh the required amount of Acid Green 40 dye powder (see table below for concentration).

Pre-dissolve the powder in a small amount of hot water and add it to the dyebath, stirring to

ensure it is fully dissolved.

Add the scoured, wet fiber to the dyebath.

Slowly raise the temperature of the dyebath to just below a simmer (85-95°C). For wool,

gradual heating is critical to prevent felting.

Maintain this temperature and agitate gently for 10-15 minutes to allow for even dye

penetration.

Add the required amount of acid (e.g., white vinegar or a citric acid solution) to the dyebath.

To avoid uneven dyeing, it is best to temporarily remove the fiber or push it to one side

before adding and stirring in the acid.

Continue to heat the dyebath for the specified time (see table), stirring gently every 5-10

minutes. The dye will gradually absorb into the fiber, and the dyebath will become clearer

(exhaustion).

After the dyeing time has elapsed, turn off the heat and allow the bath to cool slowly.
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Once cool, remove the fiber and rinse with lukewarm water, followed by cool water, until the

rinse water is clear.

A final wash with a pH-neutral soap can be performed to remove any unfixed dye.

Squeeze out excess water gently and allow to air dry.

Parameter Recommended Value

Dye Concentration (% WOF) 1.0 - 4.0%

Liquor Ratio 30:1 - 40:1

pH 4.0 - 5.5

Acid Source Acetic Acid (Vinegar) or Citric Acid

Temperature 85 - 95°C

Dyeing Time 30 - 60 minutes

Protocol 2: Research-Scale Dyeing of Wool and
Polyamide 6 (Nylon)
This protocol is based on specific conditions cited in a study for dyeing wool and PA 6 fabrics

with Acid Green 40.

Methodology:

Prepare a dyebath according to the specified liquor ratio (1:30) and a 2% shade (2% WOF).

Adjust the pH of the dyebath to 4.0 using a suitable acid (e.g., acetic acid).

Introduce the scoured and wetted wool or Polyamide 6 fabric into the dyebath.

Raise the temperature of the dyebath to 70°C.

Maintain the temperature at 70°C for 45 minutes, ensuring gentle agitation for even dyeing.

Following the dyeing period, allow the bath to cool before removing the fabric.
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Rinse the dyed fabric thoroughly with water to remove any residual dye.

Air dry the fabric.

Parameter Specified Value Reference

Dye Concentration (% WOF) 2.0% [4]

Liquor Ratio 1:30 [4]

pH 4.0 [4]

Temperature 70°C [4]

Dyeing Time 45 minutes [4]

Protocol 3: Dyeing of Polyester Fibers (via Fiber
Modification)
Standard polyester lacks the ionic sites necessary for binding acid dyes. This protocol involves

a pre-treatment step to impart affinity for acid dyes, as described in patent literature. This is an

advanced application for research into fiber modification.

Methodology: Part A: Pre-treatment for Acid Dye Affinity

Prepare a treatment mixture of an organic nitrogen compound (e.g., triethylenetetramine)

and a glycol (e.g., triethylene glycol).

Impregnate the polyester material with this mixture at a temperature between 90°C and

250°C.

Immediately after impregnation, flash-cool the treated material by contacting it with cold

water.

Dry the pre-treated polyester material. It now has an affinity for acid dyes.

Part B: Dyeing the Modified Polyester

Prepare an aqueous dyebath with the desired concentration of Acid Green 40.
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Immerse the pre-treated polyester in the dyebath.

Heat the dyebath to between 50°C and 125°C to achieve dye penetration and fixation.

After dyeing, fixation can be enhanced with subsequent steaming or dry heat treatment.

Rinse and dry the final material.

Parameter Recommended Value Reference

Pre-treatment Temperature 90 - 250°C

Dyeing Temperature 50 - 125°C

Fixation (Optional) Steam or Dry Heat
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Caption: Logical diagram of the acid dyeing mechanism.
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Caption: Experimental workflow for immersion dyeing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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